Cas no 124986-26-1 (3,10-Perylenedione,4,9-dihydroxy-1,12-bis[(2R)-2-hydroxypropyl]-2,6,7,11-tetramethoxy-, (6aS)-)
![3,10-Perylenedione,4,9-dihydroxy-1,12-bis[(2R)-2-hydroxypropyl]-2,6,7,11-tetramethoxy-, (6aS)- structure](https://ossimg.kuujia.com/scimg/125000/124986-26-1x500.png)
124986-26-1 structure
Product Name:3,10-Perylenedione,4,9-dihydroxy-1,12-bis[(2R)-2-hydroxypropyl]-2,6,7,11-tetramethoxy-, (6aS)-
CAS No:124986-26-1
MF:C30H30O10
MW:550.553209781647
CID:183566
PubChem ID:130305
Update Time:2025-04-19
3,10-Perylenedione,4,9-dihydroxy-1,12-bis[(2R)-2-hydroxypropyl]-2,6,7,11-tetramethoxy-, (6aS)- Chemical and Physical Properties
Names and Identifiers
-
- 3,10-Perylenedione,4,9-dihydroxy-1,12-bis[(2R)-2-hydroxypropyl]-2,6,7,11-tetramethoxy-, (6aS)-
- 4,9-dihydroxy-6,7-bis(2-hydroxypropyl)-1,5,8,12-tetramethoxyperylene-3,10-dione
- calphostin D
- 3,10-Perylenedione, 4,9-dihydroxy-1,12-bis(2-hydroxypropyl)-2,6,7,11-tetramethoxy-
- Phleichrome
- Ucn 1028 D
- 4,9-Dihydroxy-6,7-bis(2-hydroxypropyl)-1,5,8,12-tetramethoxy-3,10-perylenedione
- SCHEMBL13121634
- WJBHEYCJMSCKIP-UHFFFAOYSA-N
- DTXSID00924979
- 4,9-dihydroxy-6,7-bis[(2r)-2-hydroxypropyl]-1,5,8,12-tetramethoxyperylene-3,10-dione
- CHEBI:218523
- 124986-26-1
- 4,9-dihydroxy-6,7-bis(2-hydroxypropyl)-1,5,8,12-tetramethoxy-perylene-3,10-dione
- NSC629720
-
- Inchi： 1S/C30H30O10/c1-11(31)7-13-19-20-14(8-12(2)32)30(40-6)28(36)22-16(34)10-18(38-4)24(26(20)22)23-17(37-3)9-15(33)21(25(19)23)27(35)29(13)39-5/h9-12,31-32,35-36H,7-8H2,1-6H3
- InChI Key： WJBHEYCJMSCKIP-UHFFFAOYSA-N
- SMILES： O(C)C1=C(C2C(C=C(C3=C4C(=CC(C5=C(C(=C(CC(C)O)C(=C45)C(=C1CC(C)O)C3=2)OC)O)=O)OC)OC)=O)O
Computed Properties
- Exact Mass: 550.1839
- Monoisotopic Mass: 550.183897
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 40
- Rotatable Bond Count: 8
- Complexity: 973
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 152
- XLogP3: 4.2
Experimental Properties
- Density: 1.48
- Boiling Point: 878.4°Cat760mmHg
- Flash Point: 291.4°C
- Refractive Index: 1.709
- PSA: 151.98
3,10-Perylenedione,4,9-dihydroxy-1,12-bis[(2R)-2-hydroxypropyl]-2,6,7,11-tetramethoxy-, (6aS)- Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
124986-26-1 (3,10-Perylenedione,4,9-dihydroxy-1,12-bis[(2R)-2-hydroxypropyl]-2,6,7,11-tetramethoxy-, (6aS)-) Related Products
- 35082-49-6(Cercosporin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
